Cas no 1489423-71-3 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• CAS No: 1489423-71-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5939709
• PubChem ID: 82414468
• Update Time: 2025-05-24

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• EN300-1777063
• [1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanamine
• 1489423-71-3

• Inchi： 1S/C9H15N3/c1-7-5-11-12(2)8(7)9(6-10)3-4-9/h5H,3-4,6,10H2,1-2H3
• InChI Key： ZRDQWTBUZNXMJZ-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C=N1)C1(CN)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine

Comprehensive Overview of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine (CAS No. 1489423-71-3)

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine (CAS No. 1489423-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of cyclopropylmethanamine derivatives, which are increasingly studied for their potential applications in drug discovery and material science. The presence of both a pyrazole ring and a cyclopropyl group in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a pharmacophore for targeting neurological and metabolic disorders. The compound's CAS No. 1489423-71-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its pyrazole moiety is a key feature shared with several FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) investigations.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine involves multi-step organic reactions, often starting from commercially available pyrazole precursors. Optimizing its yield and purity is a common challenge addressed in recent patents and publications. Its cyclopropylmethanamine segment is also notable for enhancing metabolic stability in drug candidates, a topic widely discussed in medicinal chemistry forums. This aligns with the growing trend of designing small-molecule inhibitors with improved pharmacokinetic profiles.

From an industrial perspective, CAS No. 1489423-71-3 is often explored for its scalability in green chemistry applications. Sustainable synthesis methods, such as catalytic cyclopropanation, are being tested to reduce environmental impact. These advancements resonate with the global push for eco-friendly chemical production, a frequently searched topic among professionals. Furthermore, the compound's potential in crop protection formulations has sparked interest in agrochemical R&D, where pyrazole-based compounds are known for their herbicidal and fungicidal properties.

Analytical characterization of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent regulatory standards, a critical concern for manufacturers. The compound's stability under various pH conditions is another area of active research, particularly for formulation scientists seeking to develop oral bioavailability-enhancing drug delivery systems.

In summary, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanamine (CAS No. 1489423-71-3) represents a promising scaffold in modern chemistry. Its dual utility in pharmaceuticals and agrochemicals, combined with the rising demand for tailor-made heterocycles, positions it as a compound of enduring scientific and commercial value. Ongoing studies continue to uncover new facets of its reactivity and applications, ensuring its place in the forefront of specialty chemicals innovation.